4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H21FN6/c1-14-13-15(2)26(23-14)18-7-8-21-19(22-18)25-11-9-24(10-12-25)17-5-3-16(20)4-6-17/h3-8,13H,9-12H2,1-2H3
• InChI Key: ZLLDNPSMSKATFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=NC=C2)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C19H21FN6
• Molecular Weight: 352.4 g/mol

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine is a chemical compound that has been extensively studied for its potential use in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying the mechanisms of action of various biological systems.

Mechanism of Action

The mechanism of action of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine is not fully understood, but it is thought to act as a modulator of various signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that the compound can modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. It has also been shown to modulate the activity of ion channels and G protein-coupled receptors. In addition, the compound has been found to have anti-proliferative effects on cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine in lab experiments is its ability to modulate a wide range of biological processes. This makes it a valuable tool for studying the mechanisms of action of various biological systems. However, one of the limitations of using the compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine. One area of research could be to further investigate its mechanism of action and identify the specific signaling pathways that it modulates. Another area of research could be to explore its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders. Finally, future research could focus on developing new analogs of the compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)pyrimidine involves several steps, including the reaction of 4-fluorobenzylamine with ethyl 2-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate to form an intermediate, which is then reacted with 1-(3,5-dimethyl-1H-pyrazol-1-yl)guanidine to yield the final product.

Scientific Research Applications

The compound has been used in a variety of scientific research applications, including studies of neurotransmitter systems, ion channels, and G protein-coupled receptors. It has also been used in studies of cancer cell proliferation and apoptosis.